Cas no 132059-12-2 (2-Propanol,1-(2-amino-3-nitrophenoxy)-3-[(1,1-dimethylethyl)amino]-, (S)- (9CI))

• Product name: 2-Propanol,1-(2-amino-3-nitrophenoxy)-3-[(1,1-dimethylethyl)amino]-, (S)- (9CI)
• CAS No: 132059-12-2
• MF: C₁₃H₂₁N₃O₄
• MW: 283.32354
• CID: 102209
• PubChem ID: 21681549

2-Propanol,1-(2-amino-3-nitrophenoxy)-3-[(1,1-dimethylethyl)amino]-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(2-amino-3-nitrophenoxy)-3-[(1,1-dimethylethyl)amino]-, (S)- (9CI)
• (S)-1-(2-Amino-3-nitrophenoxy)-3-tert-butylamino-propan-2-ol
• 1-(2-amino-3-nitrophenoxy)-3-(tert-butylamino)propan-2-ol
• R-[1-(2-amino-3-nitrophenoxy)]-3'-(N-t-butylamino)propan-2'-ol
• 2-Propanol, 1-(2-amino-3-nitrophenoxy)-3-[(1,1-dimethylethyl)amino]-, (S)-
• 1-tert.-butylamino-2-hydroxy-3-(2-amino-3-nitrophenoxy)-propane
• 132059-12-2
• OJNAORAGMROAOY-UHFFFAOYSA-N
• DTXSID40616947
• SCHEMBL11824244

• Inchi： InChI=1S/C13H21N3O4/c1-13(2,3)15-7-9(17)8-20-11-6-4-5-10(12(11)14)16(18)19/h4-6,9,15,17H,7-8,14H2,1-3H3
• InChI Key： OJNAORAGMROAOY-UHFFFAOYSA-N
• SMILES： CC(NCC(COC1=CC=CC([N+]([O-])=O)=C1N)O)(C)C

Computed Properties

• Exact Mass: 283.15300
• Monoisotopic Mass: 283.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 113.33000
• LogP: 2.80010